Cas no 1105220-80-1 (5-ethoxy-N-(4-ethoxyphenyl)-4-oxo-4H-pyran-2-carboxamide)

5-Ethoxy-N-(4-ethoxyphenyl)-4-oxo-4H-pyran-2-carboxamide is a synthetic organic compound featuring a pyran-4-one core substituted with ethoxy and carboxamide functional groups. Its structure incorporates both aromatic and heterocyclic components, making it a versatile intermediate in pharmaceutical and agrochemical research. The compound exhibits potential as a building block for bioactive molecules due to its ability to participate in hydrogen bonding and π-π interactions. Its ethoxy substituents enhance solubility in organic solvents, facilitating further derivatization. The pyran-4-one moiety may contribute to electron delocalization, influencing reactivity in synthetic pathways. This compound is of interest in medicinal chemistry for exploring structure-activity relationships in drug discovery.

5-ethoxy-N-(4-ethoxyphenyl)-4-oxo-4H-pyran-2-carboxamide structure

1105220-80-1 structure

Product name:5-ethoxy-N-(4-ethoxyphenyl)-4-oxo-4H-pyran-2-carboxamide

CAS No:1105220-80-1

MF:C₁₆H₁₇NO₅

MW:303.309884786606

CID:5845837

PubChem ID:30860258

5-ethoxy-N-(4-ethoxyphenyl)-4-oxo-4H-pyran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- 5-ethoxy-N-(4-ethoxyphenyl)-4-oxo-4H-pyran-2-carboxamide
- 1105220-80-1
- VU0643360-1
- F5449-0213
- AKOS024508653
- 5-ethoxy-N-(4-ethoxyphenyl)-4-oxopyran-2-carboxamide
- Inchi： 1S/C16H17NO5/c1-3-20-12-7-5-11(6-8-12)17-16(19)14-9-13(18)15(10-22-14)21-4-2/h5-10H,3-4H2,1-2H3,(H,17,19)
- InChI Key： PWBBKARNCCBROX-UHFFFAOYSA-N
- SMILES： O(CC)C1C=CC(=CC=1)NC(C1=CC(C(=CO1)OCC)=O)=O

Computed Properties

Exact Mass: 303.11067264g/mol
Monoisotopic Mass: 303.11067264g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 22
Rotatable Bond Count: 6
Complexity: 475
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 73.9Å²

5-ethoxy-N-(4-ethoxyphenyl)-4-oxo-4H-pyran-2-carboxamide Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
Life Chemicals	F5449-0213-5μmol	5-ethoxy-N-(4-ethoxyphenyl)-4-oxo-4H-pyran-2-carboxamide	1105220-80-1	5μmol	$94.5	2023-09-10
Life Chemicals	F5449-0213-2mg	5-ethoxy-N-(4-ethoxyphenyl)-4-oxo-4H-pyran-2-carboxamide	1105220-80-1	2mg	$88.5	2023-09-10
Life Chemicals	F5449-0213-4mg	5-ethoxy-N-(4-ethoxyphenyl)-4-oxo-4H-pyran-2-carboxamide	1105220-80-1	4mg	$99.0	2023-09-10
Life Chemicals	F5449-0213-5mg	5-ethoxy-N-(4-ethoxyphenyl)-4-oxo-4H-pyran-2-carboxamide	1105220-80-1	5mg	$103.5	2023-09-10
Life Chemicals	F5449-0213-20μmol	5-ethoxy-N-(4-ethoxyphenyl)-4-oxo-4H-pyran-2-carboxamide	1105220-80-1	20μmol	$118.5	2023-09-10
Life Chemicals	F5449-0213-50mg	5-ethoxy-N-(4-ethoxyphenyl)-4-oxo-4H-pyran-2-carboxamide	1105220-80-1	50mg	$240.0	2023-09-10
Life Chemicals	F5449-0213-2μmol	5-ethoxy-N-(4-ethoxyphenyl)-4-oxo-4H-pyran-2-carboxamide	1105220-80-1	2μmol	$85.5	2023-09-10
Life Chemicals	F5449-0213-20mg	5-ethoxy-N-(4-ethoxyphenyl)-4-oxo-4H-pyran-2-carboxamide	1105220-80-1	20mg	$148.5	2023-09-10
Life Chemicals	F5449-0213-30mg	5-ethoxy-N-(4-ethoxyphenyl)-4-oxo-4H-pyran-2-carboxamide	1105220-80-1	30mg	$178.5	2023-09-10
Life Chemicals	F5449-0213-10μmol	5-ethoxy-N-(4-ethoxyphenyl)-4-oxo-4H-pyran-2-carboxamide	1105220-80-1	10μmol	$103.5	2023-09-10

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5-ethoxy-N-(4-ethoxyphenyl)-4-oxo-4H-pyran-2-carboxamide

Comprehensive Overview of 5-ethoxy-N-(4-ethoxyphenyl)-4-oxo-4H-pyran-2-carboxamide (CAS No. 1105220-80-1): Properties, Applications, and Research Insights

5-ethoxy-N-(4-ethoxyphenyl)-4-oxo-4H-pyran-2-carboxamide, with the CAS number 1105220-80-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the pyran-2-carboxamide family, characterized by its unique ethoxy and oxo functional groups. Its molecular structure and properties make it a subject of interest for researchers exploring novel therapeutic agents and advanced material science applications.

The compound's chemical name reflects its structural complexity, featuring a 4H-pyran core substituted with ethoxy groups at the 5-position and an N-(4-ethoxyphenyl) carboxamide moiety. Such derivatives are often investigated for their potential bioactivity, including anti-inflammatory, antioxidant, and enzyme inhibitory properties. Researchers frequently search for "pyran-2-carboxamide derivatives" or "ethoxy-substituted pyrans" to identify similar compounds with promising applications.

In recent years, the demand for highly functionalized heterocycles like 5-ethoxy-N-(4-ethoxyphenyl)-4-oxo-4H-pyran-2-carboxamide has surged due to their versatility in drug discovery. The compound's CAS No. 1105220-80-1 is often referenced in patents and academic papers focusing on small molecule therapeutics. Its potential role in modulating biological pathways aligns with current trends in precision medicine and targeted therapy, topics frequently queried in AI-driven literature searches.

From a synthetic chemistry perspective, the ethoxy and oxo groups in this compound offer opportunities for structural modification, enabling the development of analogs with enhanced pharmacokinetic profiles. Laboratories specializing in medicinal chemistry often explore its structure-activity relationships (SAR) to optimize efficacy. Queries such as "how to synthesize pyran-2-carboxamides" or "applications of ethoxy-substituted pyrans" highlight the compound's relevance in contemporary research.

Beyond pharmaceuticals, 5-ethoxy-N-(4-ethoxyphenyl)-4-oxo-4H-pyran-2-carboxamide may find applications in material science, particularly in designing organic semiconductors or photoactive materials. Its conjugated system and electron-rich moieties make it a candidate for optoelectronic devices, a trending topic in green technology discussions. Searches for "pyran derivatives in OLEDs" or "heterocycles for energy storage" underscore this intersection.

Analytical characterization of CAS No. 1105220-80-1 typically involves HPLC, NMR, and mass spectrometry to confirm purity and structural integrity. Researchers emphasize the importance of QC protocols for such compounds, as reflected in queries like "analytical methods for carboxamides." The compound's stability under various conditions is also a critical consideration for industrial-scale production.

In summary, 5-ethoxy-N-(4-ethoxyphenyl)-4-oxo-4H-pyran-2-carboxamide (1105220-80-1) represents a multifaceted compound with broad scientific appeal. Its integration into cutting-edge research aligns with global interests in sustainable chemistry and health innovation, ensuring its continued prominence in academic and industrial spheres.